Cas no 921549-72-6 (N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide)

• Product Name: N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide
• CAS No: 921549-72-6
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6105960
• PubChem ID: 27545800
• Update Time: 2025-08-03

N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• N-{4-[2-(CYCLOPROPYLAMINO)-2-OXOETHYL]-1,3-THIAZOL-2-YL}-1-CYCLOPROPANECARBOXAMIDE
• F2202-1549
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide
• 921549-72-6
• AKOS004952059
• N-{4-[(cyclopropylcarbamoyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide
• HMS3483O19

• Inchi： 1S/C12H15N3O2S/c16-10(13-8-3-4-8)5-9-6-18-12(14-9)15-11(17)7-1-2-7/h6-8H,1-5H2,(H,13,16)(H,14,15,17)
• InChI Key： GJUPUTZQKGCGCM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(NC3CC3)=O)=CS2)=O)CC1

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.3Ų

Additional information on N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide

Professional Introduction to N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide (CAS No. 921549-72-6)

N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 921549-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The structural motif of this compound incorporates a cyclopropyl group linked to a thiazole ring system, further modified by a carbamoyl moiety and a cyclopropanecarboxamide substituent. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and pharmacological interactions.

The synthesis of N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide represents a sophisticated challenge in organic chemistry, requiring careful consideration of reaction pathways and conditions to achieve high yields and purity. The presence of the cyclopropyl group introduces steric hindrance, which can influence both the reactivity and selectivity of the molecule during synthesis. Additionally, the thiazole ring is known for its versatility in medicinal chemistry, often serving as a core structure in biologically active compounds. The combination of these elements in N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide suggests that it may exhibit unique pharmacological properties.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic systems, particularly thiazole derivatives, due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to possess antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide, including the cyclopropyl and carbamoyl groups, may contribute to its potential as a lead compound for drug discovery. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the carbamoyl moiety can participate in hydrogen bonding interactions with biological targets.

The pharmacological profile of N-{4-(cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide strong> is an area of active investigation. Preliminary studies have suggested that this compound may interact with various biological targets due to its structural complexity. The thiazole ring can serve as a scaffold for binding to enzymes and receptors involved in critical cellular processes. Additionally, the presence of multiple functional groups provides opportunities for selective modulation of activity through structure-activity relationship (SAR) studies.

The synthetic approach to N-{4-(< strong >cyclopropylcarbamoyl)methyl-1,3-thiazol-2-yl} strong>< strong >cyclopropanecarboxamide} strong> involves multiple steps, each requiring precise control to ensure optimal outcome. Key steps include the formation of the thiazole ring system followed by functionalization with the < strong >cyclopropylcarbamoyl strong>methyl group and the final introduction of the < strong >cyclopropanecarboxamide strong substituent. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The potential applications of N-{4-(< strong >cyclopropylcarbamoyl)methyl-1,3-thiazol-2 -yl} strong>< strong >cyclopropanecarboxamide strong>} extend beyond basic research and into drug development pipelines. Its unique structural features make it a promising candidate for further exploration as a therapeutic agent. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its biological activity and develop novel treatments for various diseases.

In conclusion, N-{4-(< strong >cyclopropylcarbamoyl)methyl -1,3-thiazol -2 -yl} strong>< strong >cyc lopropanecarboxamide strong>} (CAS No. 921549 -72 -6) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its synthesis represents a testament to the ingenuity of organic chemistry and opens up new avenues for drug discovery. As our understanding of its biological activity grows, so too does its promise as a lead compound for developing novel therapeutic agents.